Cas no 423736-20-3 ((2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid)

• Product Name: (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid
• CAS No: 423736-20-3
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• MDL: MFCD02212744
• CID: 872156
• PubChem ID: 5345650
• Update Time: 2025-08-05

(2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic acid
• (2E)-3-(3-bromo-5-ethoxy-4-methoxyphenyl)acrylic acid(SALTDATA: FREE)
• (2E)-3-(3-bromo-5-ethoxy-4-methoxyphenyl)prop-2-enoic acid
• 3-(3-bromo-5-ethoxy-4-methoxyphenyl)prop-2-enoic acid
• AKOS B004913
• (2E)-3-(3-BROMO-5-ETHOXY-4-METHOXYPHENYL)ACRYLIC ACID
• AC1LGVYX
• AG-F-50659
• CTK4I6107
• (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid

• MDL： MFCD02212744
• Inchi： 1S/C12H13BrO4/c1-3-17-10-7-8(4-5-11(14)15)6-9(13)12(10)16-2/h4-7H,3H2,1-2H3,(H,14,15)/b5-4+
• InChI Key： LTHUJDUHQIIGPP-SNAWJCMRSA-N
• SMILES： BrC1=CC(/C=C/C(=O)O)=CC(=C1OC)OCC

Computed Properties

• Exact Mass: 300.00000
• Monoisotopic Mass: 299.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 417°C at 760 mmHg
• Flash Point: 206°C
• Refractive Index: 1.589
• PSA: 55.76000
• LogP: 2.95420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid

Introduction to (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid (CAS No. 423736-20-3)

(2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid (CAS No. 423736-20-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including drug discovery and materials science.

The chemical structure of (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid is defined by a conjugated double bond system and a substituted phenyl ring. The presence of the bromo, ethoxy, and methoxy groups imparts specific chemical and physical properties to the molecule, making it a valuable intermediate in synthetic pathways. The bromine atom, in particular, can serve as a reactive handle for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

Recent studies have highlighted the potential of (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The brominated phenyl ring and the acrylic acid moiety contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in inflammatory pathways and cancer cell proliferation.

In addition to its medicinal applications, (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid has been explored for its use in materials science. Its conjugated double bond system makes it an attractive candidate for the synthesis of conductive polymers and other advanced materials. These materials have potential applications in electronics, sensors, and energy storage devices.

The synthesis of (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of 3-bromo-5-ethoxy-4-methoxybenzaldehyde with malonic acid followed by decarboxylation. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

From a safety perspective, handling (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, waste disposal should follow environmental regulations to ensure minimal impact on ecosystems.

In conclusion, (2E)-3-(3-Bromo-5-ethoxy-4-methoxyphenyl)acrylic Acid (CAS No. 423736-20-3) is a multifunctional compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of more complex molecules with diverse biological activities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its significance in modern scientific endeavors.